Cas no 1999025-63-6 (2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1999025-63-6
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 6125597
• PubChem ID: 165645965
• Update Time: 2025-07-25

2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1921421
• 1999025-63-6

• Inchi： 1S/C7H10BrN3O2/c1-11-4(3-6(8)10-11)2-5(9)7(12)13/h3,5H,2,9H2,1H3,(H,12,13)
• InChI Key： SFEGWEFIUXXYIF-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(C(=O)O)N)N(C)N=1

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1999025-63-6)

2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid, identified by its CAS number 1999025-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylic acid functional groups, coupled with the unique substituents on the pyrazole ring, makes this molecule a versatile scaffold for drug discovery and development.

The structural framework of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid incorporates a brominated pyrazole moiety, which is known to enhance binding affinity and selectivity in various biological targets. The 3-bromo substituent at the 5-position of the pyrazole ring, along with the 1-methyl group, contributes to the compound's distinct chemical properties and reactivity. These structural features have been exploited in recent studies to develop novel inhibitors and modulators for enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on harnessing the potential of pyrazole derivatives in addressing various diseases, including inflammatory disorders, cancer, and infectious diseases. The amino group at the 2-position of the pyrazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, this group can be used to form amides, esters, or other derivatives that enhance solubility or bioavailability.

One of the most compelling aspects of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel small molecules that exhibit inhibitory activity against targets such as kinases, phosphodiesterases, and other enzymes implicated in metabolic diseases. The bromo substituent, in particular, has been shown to improve binding interactions with certain protein targets, making it an invaluable component in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have further accelerated the exploration of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid's potential. These methodologies have enabled researchers to rapidly identify promising derivatives and optimize their pharmacokinetic profiles. For example, virtual screening studies have highlighted several analogs of this compound that exhibit enhanced potency and selectivity against specific disease-related targets.

The carboxylic acid group at the 3-position of the molecule offers another avenue for chemical modification. This functionality can be used to create salts or esters that improve stability and bioavailability. Additionally, it serves as a handle for conjugation with other biomolecules, such as peptides or nucleotides, expanding the compound's utility in therapeutic applications.

In clinical settings, derivatives of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid are being evaluated for their potential as treatments for conditions characterized by abnormal enzyme activity or receptor signaling. Preliminary studies suggest that certain analogs may modulate pathways involved in inflammation and immune response, making them candidates for therapeutic intervention in autoimmune diseases.

The synthesis of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to introduce the desired substituents onto the pyrazole core. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The growing interest in this compound underscores its significance as a building block in drug discovery. As research continues to uncover new biological functions and therapeutic applications for pyrazole derivatives, 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yloic propanoic acid is poised to play an increasingly important role in developing next-generation therapeutics.